Tetrasodium 3-((5-((4-chloro-6-((3-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulphonatophenyl)azo)-4-hydroxy-6-((3-sulphonatophenyl)amino)naphthalene-2-sulphonate

• CAS No.: 79809-26-0
• Molecular Formula: C33H23ClN8Na4O16S5
• Molecular Weight: 1075.3 g/mol
• IUPAC Name: tetrasodium;3-[[5-[[4-chloro-6-[3-(2-sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]diazenyl]-4-hydroxy-6-(3-sulfonatoanilino)naphthalene-2-sulfonate
• InChI: InChI=1S/C33H27ClN8O16S5.4Na/c34-31-38-32(36-20-4-1-5-23(14-20)59(44,45)12-11-58-63(55,56)57)40-33(39-31)37-22-9-10-27(61(49,50)51)26(17-22)41-42-29-28(62(52,53)54)13-18-7-8-21(16-25(18)30(29)43)35-19-3-2-6-24(15-19)60(46,47)48;;;;/h1-10,13-17,35,43H,11-12H2,(H,46,47,48)(H,49,50,51)(H,52,53,54)(H,55,56,57)(H2,36,37,38,39,40);;;;/q;4*+1/p-4
• InChI Key: AHVQFIVLXIXFPB-UHFFFAOYSA-J
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)[O-])NC2=CC3=C(C(=C(C=C3C=C2)S(=O)(=O)[O-])N=NC4=C(C=CC(=C4)NC5=NC(=NC(=N5)NC6=CC(=CC=C6)S(=O)(=O)CCOS(=O)(=O)[O-])Cl)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+].[Na+]

Description

EINECS 279-276-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

The preparation of EINECS 279-276-1 involves several synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield.

Reaction Conditions: Optimal reaction conditions such as temperature, pressure, and pH are crucial for the efficient synthesis of EINECS 279-276-1. These conditions are carefully controlled to ensure the desired chemical properties.

Industrial Production: Large-scale production methods often involve continuous flow reactors and automated systems to maintain consistency and quality.

Chemical Reactions Analysis

EINECS 279-276-1 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction typically results in the formation of oxidized derivatives.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride. These reactions yield reduced forms of the compound.

Substitution: Substitution reactions occur when one functional group in the compound is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 279-276-1 has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. It serves as a building block for the creation of more complex molecules.

Biology: In biological research, EINECS 279-276-1 is used to study cellular processes and biochemical pathways. It may act as an inhibitor or activator of specific enzymes.

Medicine: The compound has potential therapeutic applications, including its use in drug development and pharmacological studies. It may be investigated for its effects on disease pathways and treatment efficacy.

Industry: Industrial applications include its use in the production of specialty chemicals, polymers, and materials.

Mechanism of Action

The mechanism of action of EINECS 279-276-1 involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may bind to receptors, enzymes, or other proteins, altering their activity and function. This binding can lead to changes in cellular signaling and metabolic pathways.

Pathways Involved: The pathways affected by EINECS 279-276-1 depend on its specific interactions with molecular targets.

Comparison with Similar Compounds

EINECS 279-276-1 can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups may include those listed in the EINECS inventory. Examples include other organic molecules with comparable chemical properties.

Uniqueness: The unique aspects of EINECS 279-276-1 may include its specific reactivity, stability, and applications.